Cas no 1629148-48-6 (2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid)

2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid is a versatile boronic acid derivative widely used in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. The hydroxymethyl and trifluoromethyl substituents enhance its reactivity and selectivity, making it valuable for constructing complex molecules, particularly in pharmaceutical and agrochemical applications. The trifluoromethyl group imparts electron-withdrawing properties, improving stability and reaction efficiency, while the hydroxymethyl functionality offers additional sites for further derivatization. This compound is particularly useful in synthesizing fluorinated aromatic compounds, which are increasingly important in drug discovery due to their metabolic stability and bioavailability. Its high purity and consistent performance make it a reliable choice for research and industrial applications.

2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid structure

1629148-48-6 structure

Product Name:2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid

CAS No:1629148-48-6

MF:C₈H₈BF₃O₃

MW:219.953533172607

CID:4609833

PubChem ID:75365910

Update Time:2025-10-11

2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

- [2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl]boronic acid
- Boronic acid, B-[2-(hydroxymethyl)-4-(trifluoromethyl)phenyl]-
- 2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid
- DB-100827
- (2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid
- MFCD22574938
- E84439
- 1629148-48-6
- 2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronicacid
- CS-0128044
- SY031371
- BS-31175
- Inchi： 1S/C8H8BF3O3/c10-8(11,12)6-1-2-7(9(14)15)5(3-6)4-13/h1-3,13-15H,4H2
- InChI Key： QJZJYNDNLGOFFZ-UHFFFAOYSA-N
- SMILES： B(C1=CC=C(C(F)(F)F)C=C1CO)(O)O

Computed Properties

Exact Mass: 220.0518588g/mol
Monoisotopic Mass: 220.0518588g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 60.7Å²

2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid Pricemore >>

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TRC	H972598-25mg	2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid	1629148-48-6		25mg	$64.00	2023-05-18
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TRC	H972598-100mg	2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid	1629148-48-6		100mg	$98.00	2023-05-18
TRC	H972598-250mg	2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid	1629148-48-6		250mg	$178.00	2023-05-18
Apollo Scientific	PC901194-250mg	2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid	1629148-48-6	98%	250mg	£94.00	2025-02-22
Apollo Scientific	PC901194-1g	2-(Hydroxymethyl)-4-(trifluoromethyl)phenylboronic acid	1629148-48-6	98%	1g	£133.00	2025-02-22
AN HUI ZE SHENG Technology Co., Ltd.	JX012621-100mg	(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid	1629148-48-6	98%	100mg	￥219.00	2023-04-01
AN HUI ZE SHENG Technology Co., Ltd.	JX012621-250mg	(2-(Hydroxymethyl)-4-(trifluoromethyl)phenyl)boronic acid	1629148-48-6	98%	250mg	￥371.00	2023-04-01
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